Cas no 672906-68-2 ((1R)-1-(4-fluorophenyl)ethyl(methyl)amine)

• Product Name: (1R)-1-(4-fluorophenyl)ethyl(methyl)amine
• CAS No: 672906-68-2
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD07779101
• CID: 502502
• PubChem ID: 8120204
• Update Time: 2025-10-29

(1R)-1-(4-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (R)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE
• Benzenemethanamine,4-fluoro-N,a-dimethyl-, (aR)-
• R-NME-PF-PEM
• CS-0197364
• AKOS006344289
• (1R)-1-(4-fluorophenyl)-N-methylethanamine
• (R)-1-(4-FLUOROPHENYL)-N-METHYLETHAN-1-AMINE
• [(1R)-1-(4-fluorophenyl)ethyl](methyl)amine
• (1R)-1-(4-Fluorophenyl)-N-methylethylamine 98%
• (alphaR)-4-Fluoro-N,alpha-dimethylbenzenemethanamine
• DTXSID401258694
• (R)-1-(4-fluorophenyl)-N-methylethanamine
• EN300-2991187
• SCHEMBL765372
• 672906-68-2
• Y13728
• BS-53190
• (1R)-1-(4-fluorophenyl)ethyl(methyl)amine
• DB-353609
• (I+/-R)-4-Fluoro-N,I+/--dimethylbenzenemethanamine

• MDL： MFCD07779101
• Inchi： 1S/C9H12FN/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3/t7-/m1/s1
• InChI Key： YORRIBKELCOOIJ-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H](C)NC

Computed Properties

• Exact Mass: 153.09500
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 181.275°C at 760 mmHg
• Flash Point: 63.433°C
• Refractive Index: 1.489
• PSA: 12.03000
• LogP: 2.49700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-1-(4-fluorophenyl)ethyl(methyl)amine

Recent Advances in the Study of (1R)-1-(4-fluorophenyl)ethyl(methyl)amine (CAS: 672906-68-2) and Its Applications in Chemical Biology and Medicine

The compound (1R)-1-(4-fluorophenyl)ethyl(methyl)amine (CAS: 672906-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amine derivative, characterized by its fluorophenyl and methylamine moieties, has been explored for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in central nervous system (CNS) targeting agents. Recent studies have highlighted its utility in asymmetric synthesis and its promising biological activities, making it a compound of interest for further investigation.

One of the primary focuses of recent research has been the development of efficient synthetic routes for (1R)-1-(4-fluorophenyl)ethyl(methyl)amine. A 2023 study published in the Journal of Medicinal Chemistry described a novel enzymatic resolution method that achieved high enantioselectivity (ee > 99%) for the production of this compound. The study emphasized the scalability of this method, which could facilitate its industrial application. Additionally, the use of (1R)-1-(4-fluorophenyl)ethyl(methyl)amine as a building block for the synthesis of dopamine receptor modulators was explored, demonstrating its versatility in medicinal chemistry.

In the context of biological activity, (1R)-1-(4-fluorophenyl)ethyl(methyl)amine has shown promise as a precursor for the development of novel psychoactive substances (NPS) with reduced side effects. A 2022 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited selective binding to serotonin receptors (5-HT_2A and 5-HT_2C), suggesting potential applications in the treatment of mood disorders. The study also noted the compound's favorable pharmacokinetic properties, including good blood-brain barrier permeability and metabolic stability.

Another area of interest is the role of (1R)-1-(4-fluorophenyl)ethyl(methyl)amine in the design of positron emission tomography (PET) tracers. A recent preprint on bioRxiv detailed the synthesis of a fluorine-18 labeled analog of this compound, which demonstrated high specificity for imaging dopamine transporters in vivo. This development could pave the way for improved diagnostic tools for neurodegenerative diseases such as Parkinson's disease.

Despite these advancements, challenges remain in the optimization of (1R)-1-(4-fluorophenyl)ethyl(methyl)amine-based therapeutics. Issues such as off-target effects and the need for improved synthetic yields are areas of active research. Future studies are expected to focus on structure-activity relationship (SAR) analyses to refine the compound's pharmacological profile and expand its therapeutic potential.

In conclusion, (1R)-1-(4-fluorophenyl)ethyl(methyl)amine (CAS: 672906-68-2) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications range from asymmetric synthesis to CNS drug development and diagnostic imaging, underscoring its importance in contemporary research. Continued exploration of its properties and derivatives is likely to yield significant contributions to the field.